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Introduction: The Clinical Significance and
Mechanism of Action of Voriconazole
Voriconazole, a second-generation triazole antifungal agent, represents a significant

advancement in the management of invasive fungal infections.[1] Approved by the FDA in

2002, it has become a first-line therapy for invasive aspergillosis and a crucial treatment for

infections caused by Scedosporium and Fusarium species.[1][2] Its development from

fluconazole involved key structural modifications, including the replacement of a triazole ring

with a fluorinated pyrimidine and the addition of an α-methyl group, which expanded its

spectrum of activity and enhanced its potency.[2][3]

Like other azole antifungals, voriconazole's mechanism of action is the inhibition of the fungal

cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][4][5] This enzyme is a

critical component of the ergosterol biosynthesis pathway, which is essential for the integrity of

the fungal cell membrane.[4][6][7] By binding to the heme iron in the active site of CYP51,

voriconazole blocks the conversion of lanosterol to ergosterol, leading to the accumulation of

toxic sterol precursors and disruption of the cell membrane, ultimately inhibiting fungal growth.
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[8][9] The high affinity and specificity of voriconazole for fungal CYP51 over its human

counterparts are key to its therapeutic efficacy and safety profile.[10]

This technical guide provides a comprehensive analysis of the structure-activity relationship

(SAR) of voriconazole analogs, offering insights for researchers and drug development

professionals in the design of novel, more potent, and safer antifungal agents.

Deconstructing the Voriconazole Scaffold: A Three-
Part SAR Analysis
The antifungal activity of voriconazole and its analogs is intricately linked to the specific

arrangement and chemical properties of its three core structural components: the 1,2,4-triazole

ring, the fluorinated pyrimidine ring, and the chiral butanol backbone. Understanding the SAR

of each of these moieties is paramount for the rational design of new antifungal agents.

The Essential Role of the 1,2,4-Triazole Ring
The 1,2,4-triazole ring is the cornerstone of voriconazole's antifungal activity. Its primary

function is to coordinate with the heme iron atom in the active site of CYP51 through its N-4

nitrogen.[8][9] This interaction is crucial for anchoring the inhibitor within the enzyme's active

site and is a common feature of all azole antifungal agents.[11][12]

Caption: Core pharmacophoric elements of voriconazole.

Modifications to the triazole ring are generally detrimental to antifungal activity. For instance,

replacement with other five-membered nitrogen-containing heterocycles often leads to a

significant loss of potency. However, the exploration of 1,2,3-triazole natural product conjugates

has shown some promise, suggesting that alternative azole scaffolds may be viable if other

structural features compensate for the altered heme coordination.[4]

The Fluorinated Pyrimidine Ring: Fine-Tuning Potency
and Spectrum
The substitution of one of the triazole rings in fluconazole with a 5-fluoropyrimidine moiety was

a key innovation in the development of voriconazole.[3][13] This heterocyclic ring engages in
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crucial hydrophobic interactions with amino acid residues in the active site of CYP51, including

Leu376, Tyr118, Phe126, and His310.[8]

The fluorine atom at the 5-position of the pyrimidine ring is particularly important for enhancing

in vivo efficacy.[2] Alterations to this ring system have been a major focus of analog design. For

example, the development of newer-generation triazoles like efinaconazole, albaconazole,

ravuconazole, and isavuconazole involved modifications of this side chain, leading to improved

pharmacokinetic properties and antifungal spectra.[14] The introduction of a formyl group at the

4-position of the pyrimidine ring has also been explored as a site for further functionalization.

[13]

The 2,4-difluorophenyl group, another critical component, also contributes to the hydrophobic

interactions within the CYP51 active site, further enhancing the binding affinity of the molecule.

[8]

The Chiral Butanol Backbone: The Importance of
Stereochemistry
Voriconazole possesses two chiral centers in its butanol backbone, at the C2 and C3 positions,

resulting in a specific (2R, 3S) stereochemistry that is essential for its potent antifungal activity.

[15] This precise three-dimensional arrangement correctly orients the triazole and

fluoropyrimidine rings for optimal interaction with the CYP51 active site.

The hydroxyl group at the C2 position is critical for activity, likely forming a hydrogen bond with

a nearby amino acid residue in the active site. The α-methyl group at the C3 position, a key

addition compared to fluconazole, enhances the affinity of voriconazole for the target enzyme.

[2] Studies on the stereoisomers of itraconazole, a related azole, have demonstrated that

different stereochemistries can lead to distinct antiangiogenic and antifungal activity profiles,

highlighting the critical role of stereochemistry in determining biological activity.[16] The

synthesis of voriconazole often involves stereospecific steps to ensure the correct enantiomer

is produced.[14][17][18]

Quantitative Structure-Activity Relationship (QSAR)
of Voriconazole Analogs
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The following table summarizes the in vitro antifungal activity (Minimum Inhibitory

Concentration, MIC) of voriconazole and selected analogs against various fungal pathogens.

Lower MIC values indicate greater potency.

Compound Modification
C. albicans
MIC (µg/mL)

A. fumigatus
MIC (µg/mL)

Reference

Voriconazole - 0.001-0.05 0.183 - 11.45 [4]

Fluconazole

5-

fluoropyrimidine

replaced with a

second triazole

ring, lacks α-

methyl group

1-16 >64 [4]

Itraconazole

Different side

chain from

voriconazole

0.03-0.25 0.125-1 [1]

Posaconazole

Extended side

chain compared

to voriconazole

0.015-0.125 0.023 - 2.85 [4]

PC945

Novel triazole

with

characteristics

for nasal

administration

N/A 0.047 - 11.72 [4]

Pharmacokinetic and Pharmacodynamic
Considerations in Analog Design
Beyond in vitro potency, the development of successful voriconazole analogs requires careful

consideration of their pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Voriconazole itself exhibits nonlinear pharmacokinetics due to saturation of its metabolism,

primarily by the cytochrome P450 enzymes CYP2C19, CYP2C9, and CYP3A4.[5][19][20] This

can lead to significant interindividual variability in drug exposure.[21][22]
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When designing new analogs, it is crucial to:

Optimize Metabolic Stability: Modifications to the scaffold should aim to reduce metabolism

by polymorphic enzymes like CYP2C19 to achieve more predictable pharmacokinetics.

Maintain Favorable Distribution: Voriconazole has a large volume of distribution, allowing it to

penetrate various tissues, including the central nervous system.[19][23] Analogs should

retain this property.

Consider Drug-Drug Interactions: As voriconazole is a substrate and inhibitor of CYP

enzymes, there is a high potential for drug-drug interactions.[10][20] Novel analogs should

be screened for their potential to interact with co-administered medications.

Evaluate the PK/PD Relationship: For voriconazole, the ratio of the free drug area under the

concentration-time curve to the MIC (fAUC/MIC) is the predictive PK/PD parameter for

efficacy.[19] This relationship should be established for any new analog.

Experimental Protocols for the Evaluation of
Voriconazole Analogs
Synthesis of a Voriconazole Analog: A Representative
Protocol
The synthesis of voriconazole and its analogs often involves multi-step sequences. A key step

is the stereoselective addition of a metallated pyrimidine derivative to a triazole-containing

ketone.[14]

Step-by-step methodology:

Preparation of the Triazole Ketone: 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone is

synthesized by reacting 2-chloro-1-(2,4-difluorophenyl)ethanone with 1H-1,2,4-triazole.

Formation of the Organozinc Reagent: A 6-(1-bromoethyl)-4-chloro-5-fluoropyrimidine

derivative is treated with zinc to form the corresponding organozinc reagent.

Diastereoselective Addition: The organozinc reagent is then reacted with the triazole ketone

from step 1. This reaction is highly diastereoselective, favoring the desired (2R, 3S) and (2S,
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3R) isomers.

Purification and Separation: The resulting diastereomers are purified and separated, often

through crystallization or chromatography.

Final Modification (if necessary): Further chemical modifications can be made to the

pyrimidine ring or other parts of the molecule to generate a library of analogs.

For a detailed synthetic scheme, refer to the work by Dickinson et al. (1996) as cited in related

literature.[13][14]

Analog Synthesis Biological Evaluation

Starting Materials
(Triazole Ketone & Pyrimidine Derivative)

Diastereoselective
Addition Reaction

Purification &
Separation of Isomers

Library of
Voriconazole Analogs

In Vitro Antifungal
Susceptibility Testing (MIC)

In Vivo Efficacy Studies
(Animal Models)

Pharmacokinetic &
Pharmacodynamic Profiling Toxicity Assessment Lead Compound

for Further Development

Click to download full resolution via product page

Caption: Workflow for the design and evaluation of voriconazole analogs.

In Vitro Antifungal Susceptibility Testing: Broth
Microdilution Method
The broth microdilution method is a standardized technique for determining the MIC of an

antifungal agent.[7][24][25][26][27][28]

Step-by-step methodology:

Preparation of Inoculum: A standardized suspension of the fungal isolate is prepared in

RPMI-1640 medium.

Drug Dilution: The voriconazole analog is serially diluted (two-fold) in RPMI-1640 medium in

a 96-well microtiter plate. A drug-free growth control well and a sterility control well are

included.

Inoculation: Each well (except the sterility control) is inoculated with the fungal suspension.
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Incubation: The microtiter plate is incubated at 35°C for 24-48 hours, depending on the

fungal species.

Endpoint Determination (MIC Reading): The MIC is determined as the lowest concentration

of the drug that causes a significant (typically ≥50%) reduction in fungal growth compared to

the growth control. This can be assessed visually or using a spectrophotometer.

Conclusion and Future Directions
The structure-activity relationship of voriconazole analogs is a well-defined yet continuously

evolving field of research. The core pharmacophore, consisting of the 1,2,4-triazole ring for

heme coordination, the fluorinated pyrimidine for hydrophobic interactions, and the chiral

butanol backbone for stereospecific positioning, provides a robust framework for the design of

new antifungal agents. Future research will likely focus on fine-tuning the pharmacokinetic

properties of voriconazole analogs to overcome the challenges of metabolic variability and

drug-drug interactions. The development of novel scaffolds that maintain the essential

pharmacophoric features while offering improved safety and efficacy profiles remains a key

objective in the ongoing fight against invasive fungal infections.

References
Razzaghi-Asl, N. (2022). Current Status and Structure Activity Relationship of Privileged

Azoles as Antifungal Agents (2016-2020). International Journal of Antimicrobial Agents,

59(3), 106518. [Link]

Saglik, B. N., & Akten, E. D. (2020). History of the development of antifungal azoles: A review

on structures, SAR, and mechanism of action. Bioorganic Chemistry, 104, 104240. [Link]

Ferreira, M., et al. (2022). New Antifungal Agents with Azole Moieties. Pharmaceuticals,

15(11), 1427. [Link]

Iman, M., & Davood, A. (2014). Homology modeling of lanosterol 14α-demethylase of

Candida albicans and insights into azole binding. ResearchGate. [Link]

Warrilow, A. G., et al. (2010). Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes

from Candida albicans and Homo sapiens. Antimicrobial Agents and Chemotherapy, 54(10),

4235–4245. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35045309/
https://pubmed.ncbi.nlm.nih.gov/32890911/
https://www.mdpi.com/1424-8247/15/11/1427
https://www.researchgate.net/figure/Binding-mode-of-the-best-conformation-of-voriconazole-with-the-active-site-of-14-DM-a_fig5_262538002
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2944599/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ghannoum, M., & Isham, N. (2021). A Practical Guide to Antifungal Susceptibility Testing.

Journal of Fungi, 7(8), 634. [Link]

Sabra, W. (2015). Evaluation of a new method for antifungal susceptibility testing for azoles.

ResearchGate. [Link]

Wang, Y., et al. (2020). Molecular Dynamics Investigations of Binding Mechanism for

Triazoles Inhibitors to CYP51. Frontiers in Molecular Biosciences, 7, 579893. [Link]

Johnson, L. B., & Kauffman, C. A. (2003). Voriconazole: A New Triazole Antifungal Agent.

ResearchGate. [Link]

Thompson, G. R., et al. (2019). Antifungal Susceptibility Testing: A Primer for Clinicians.

Open Forum Infectious Diseases, 6(8), ofz323. [Link]

Berkow, E. L., & Lockhart, S. R. (2020). Antifungal Susceptibility Testing: Current

Approaches. Clinical Microbiology Reviews, 33(3), e00069-19. [Link]

Johnston, A. (2006). The pharmacokinetics of voriconazole. Clinical Pharmacokinetics,

45(Suppl 1), 1–10. [Link]

Pfaller, M. A., et al. (1995). Comparison of Three Methods for Testing Azole Susceptibilities

of Candida albicans Strains Isolated Sequentially from Oral Cavities of AIDS Patients.

Journal of Clinical Microbiology, 33(11), 2879–2882. [Link]

Mikus, G., et al. (2013). Steady-state pharmacokinetics and metabolism of voriconazole in

patients. Journal of Antimicrobial Chemotherapy, 68(10), 2359–2366. [Link]

Nie, R., et al. (2021). Asymmetric synthesis of voriconazole. ResearchGate. [Link]

Tamura, K., et al. (2013). An Enantioselective Synthesis of Voriconazole. The Journal of

Organic Chemistry, 78(15), 7557–7563. [Link]

Siu, K. C., et al. (2013). Azole binding sites in the CYP51 proteins. ResearchGate. [Link]

Theuretzbacher, U., et al. (2006). Pharmacokinetic/pharmacodynamic profile of voriconazole.

Clinical Pharmacokinetics, 45(7), 649–663. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8395550/
https://www.researchgate.net/publication/279204068_Evaluation_of_a_new_method_for_antifungal_susceptibility_testing_for_azoles
https://www.frontiersin.org/articles/10.3389/fmolb.2020.579893/full
https://www.researchgate.net/publication/288855637_Voriconazole_A_New_Triazole_Antifungal_Agent
https://academic.oup.com/ofid/article/6/8/ofz323/5542823
https://journals.asm.org/doi/10.1128/CMR.00069-19
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7091873/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC228605/
https://pubmed.ncbi.nlm.nih.gov/23766489/
https://www.researchgate.net/figure/Asymmetric-synthesis-of-voriconazole_fig1_351479836
https://pubs.acs.org/doi/10.1021/jo401140j
https://www.researchgate.net/figure/Azole-binding-sites-in-the-CYP51-proteins-POS-in-stereoview-A-and-VOR-B-binding_fig3_236920155
https://pubmed.ncbi.nlm.nih.gov/16802838/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pfizer Inc. (2014). Process for the preparation of voriconazole and analogues thereof.

Quick Company. (n.d.). Process For Synthesis Of Voriconazole. Quick Company. [Link]

Warrilow, A. G., et al. (2016). Azole Antifungal Sensitivity of Sterol 14α-Demethylase

(CYP51) and CYP5218 from Malassezia globosa. ResearchGate. [Link]

Pfizer Inc. (2014). Process for the preparation of voriconazole and analogues thereof.

Hope, W. W., et al. (2012). Population pharmacokinetics of voriconazole in adults.

Antimicrobial Agents and Chemotherapy, 56(1), 17–23. [Link]

Pharmacology of Voriconazole ; Mechanism of action, Pharmacokinetics, Uses, Effects.

(2025, February 10). YouTube. [Link]

Sbardella, G., et al. (2024). A First-in-Class Pyrazole-isoxazole Enhanced Antifungal Activity

of Voriconazole: Synergy Studies in an Azole-Resistant Candida albicans Strain,

Computational Investigation and in Vivo Validation in a Galleria mellonella Fungal Infection

Model. International Journal of Molecular Sciences, 25(16), 8683. [Link]

da Silva, A. B., et al. (2023). 6-[(2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-

1-yl)butan-2-yl]-5-fluoropyrimidine-4-carbaldehyde. Molbank, 2023(3), M1694. [Link]

Butler, D. (2001). Process Development of Voriconazole: A Novel Broad-Spectrum Triazole

Antifungal Agent. ResearchGate. [Link]

Scott, L. J., & Simpson, D. (2002). Voriconazole: the newest triazole antifungal agent.

Proceedings (Baylor University. Medical Center), 15(4), 448–453. [Link]

Ding, Y., et al. (2020). Quantitative Structure-Activity Relationships and Molecular Docking

studies of 1.2.4 triazole derivatives as antifungal activity. ResearchGate. [Link]

Zonios, D., & Bennett, J. E. (2006). Voriconazole in the management of nosocomial invasive

fungal infections. Therapeutics and Clinical Risk Management, 2(1), 47–56. [Link]

National Center for Biotechnology Information. (n.d.). Voriconazole. PubChem. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.quickcompany.in/patents/process-for-synthesis-of-voriconazole
https://www.researchgate.net/publication/304104278_Azole_Antifungal_Sensitivity_of_Sterol_14a-Demethylase_CYP51_and_CYP5218_from_Malassezia_globosa
https://pubmed.ncbi.nlm.nih.gov/22064545/
https://www.youtube.com/watch?v=07gXyH5f6-g
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11355609/
https://www.mdpi.com/1422-8599/2023/3/M1694
https://www.researchgate.net/publication/244766863_Process_Development_of_Voriconazole_A_Novel_Broad-Spectrum_Triazole_Antifungal_Agent
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1276592/
https://www.researchgate.net/publication/346087796_Quantitative_Structure-Activity_Relationships_and_Molecular_Docking_studies_of_124_triazole_derivatives_as_antifungal_activity
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1661647/
https://pubchem.ncbi.nlm.nih.gov/compound/71616
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aoun, M. (2004). [Voriconazole: a new weapon against invasive fungal infections]. Revue

medicale de Bruxelles, 25(3), 166–171. [Link]

Ravikumar, K., et al. (2007). Voriconazole, an antifungal drug. ResearchGate. [Link]

Becnel, J., et al. (2020). Predictive Quantitative Structure–Activity Relationship Modeling of

the Antifungal and Antibiotic Properties of Triazolothiadiazine Compounds. International

Journal of Molecular Sciences, 22(1), 165. [Link]

Liu, P., et al. (2010). Impact of Absolute Stereochemistry on the Antiangiogenic and

Antifungal Activities of Itraconazole. ACS Medicinal Chemistry Letters, 1(3), 104–108. [Link]

Wang, Y., et al. (2023). Design, Synthesis and Structure-Activity Relationship Studies of

Nicotinamide Derivatives as Potent Antifungal Agents by Disrupting Cell Wall. Molecules,

28(3), 1083. [Link]

Lewis, R. E., et al. (2001). Evaluation of Voriconazole Pharmacodynamics Using Time-Kill

Methodology. Antimicrobial Agents and Chemotherapy, 45(2), 448–453. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Voriconazole: the newest triazole antifungal agent - PMC [pmc.ncbi.nlm.nih.gov]

2. Voriconazole in the management of nosocomial invasive fungal infections - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. New Antifungal Agents with Azole Moieties - PMC [pmc.ncbi.nlm.nih.gov]

5. The pharmacokinetics of voriconazole - PMC [pmc.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15291449/
https://www.researchgate.net/publication/231181297_Voriconazole_an_antifungal_drug
https://www.mdpi.com/1422-0067/22/1/165
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4018118/
https://www.mdpi.com/1420-3049/28/3/1083
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC90310/
https://www.benchchem.com/product/b135084?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC1201014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1661660/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1661660/
https://www.researchgate.net/publication/10892825_Voriconazole_A_New_Triazole_Antifungal_Agent
https://pmc.ncbi.nlm.nih.gov/articles/PMC9698508/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1884313/
https://pdf.benchchem.com/12372/Structure_Activity_Relationship_Studies_of_Novel_Azole_Antifungal_Agents_A_Technical_Guide.pdf
https://pdf.benchchem.com/15140/Structure_Activity_Relationship_SAR_Studies_of_Azole_Antifungal_Agents_A_Technical_Guide_Using_Fluconazole_as_a_Core_Example.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. researchgate.net [researchgate.net]

9. Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and
Homo sapiens - PMC [pmc.ncbi.nlm.nih.gov]

10. Voriconazole | C16H14F3N5O | CID 71616 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. History of the development of antifungal azoles: A review on structures, SAR, and
mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Current Status and Structure Activity Relationship of Privileged Azoles as Antifungal
Agents (2016-2020) - PubMed [pubmed.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. Impact of Absolute Stereochemistry on the Antiangiogenic and Antifungal Activities of
Itraconazole - PMC [pmc.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. pubs.acs.org [pubs.acs.org]

19. Pharmacokinetic/pharmacodynamic profile of voriconazole - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. youtube.com [youtube.com]

21. Steady-state pharmacokinetics and metabolism of voriconazole in patients - PubMed
[pubmed.ncbi.nlm.nih.gov]

22. Population pharmacokinetics of voriconazole in adults - PubMed
[pubmed.ncbi.nlm.nih.gov]

23. [Voriconazole: a new weapon against invasive fungal infections] - PubMed
[pubmed.ncbi.nlm.nih.gov]

24. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

25. researchgate.net [researchgate.net]

26. academic.oup.com [academic.oup.com]

27. journals.asm.org [journals.asm.org]

28. Comparison of Three Methods for Testing Azole Susceptibilities of Candida albicans
Strains Isolated Sequentially from Oral Cavities of AIDS Patients - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/figure/Binding-mode-of-the-best-conformation-of-voriconazole-with-the-active-site-of-14-DM-a_fig1_261295344
https://pmc.ncbi.nlm.nih.gov/articles/PMC3591892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3591892/
https://pubchem.ncbi.nlm.nih.gov/compound/Voriconazole
https://pubmed.ncbi.nlm.nih.gov/32906036/
https://pubmed.ncbi.nlm.nih.gov/32906036/
https://pubmed.ncbi.nlm.nih.gov/35045309/
https://pubmed.ncbi.nlm.nih.gov/35045309/
https://www.mdpi.com/1422-8599/2023/1/M1603
https://www.researchgate.net/publication/231736643_Process_Development_of_Voriconazole_A_Novel_Broad-Spectrum_Triazole_Antifungal_Agent
https://www.researchgate.net/publication/386417173_Voriconazole_an_anti-fungal_drug
https://pmc.ncbi.nlm.nih.gov/articles/PMC3165044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3165044/
https://www.researchgate.net/figure/Asymmetric-synthesis-of-voriconazole_fig6_381433919
https://pubs.acs.org/doi/abs/10.1021/jo4019528
https://pubmed.ncbi.nlm.nih.gov/16802848/
https://pubmed.ncbi.nlm.nih.gov/16802848/
https://www.youtube.com/watch?v=M5FqIv7Zqho
https://pubmed.ncbi.nlm.nih.gov/23766489/
https://pubmed.ncbi.nlm.nih.gov/23766489/
https://pubmed.ncbi.nlm.nih.gov/22064545/
https://pubmed.ncbi.nlm.nih.gov/22064545/
https://pubmed.ncbi.nlm.nih.gov/15291449/
https://pubmed.ncbi.nlm.nih.gov/15291449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.researchgate.net/publication/226686333_Evaluation_of_a_new_method_for_antifungal_susceptibility_testing_for_azoles
https://academic.oup.com/ofid/article/8/11/ofab444/6367646
https://journals.asm.org/doi/10.1128/cmr.00069-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC104880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC104880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC104880/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Structure-Activity Relationship of Voriconazole Analogs:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135084/docs#structure-activity-relationship-of-
voriconazole-analogs-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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